An In-depth Technical Guide to the Physicochemical Properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine
An In-depth Technical Guide to the Physicochemical Properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Pivotal Role of Physicochemical Properties in Drug Discovery
In the landscape of modern drug discovery, the adage "a potent molecule is not always a successful drug" holds significant truth. The journey of a drug candidate from a laboratory hit to a clinical success is fraught with challenges, a great number of which are dictated by its fundamental physicochemical properties.[1][2] These properties, including ionization constant (pKa), lipophilicity (logP), and solubility, govern a molecule's behavior in complex biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME).[3][4] A meticulous understanding and optimization of these characteristics are, therefore, not merely a matter of academic exercise but a critical determinant of a drug's ultimate efficacy and safety.[5] This guide provides an in-depth technical overview of the core physicochemical properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine, a heterocyclic amine of interest in medicinal chemistry, and outlines the experimental methodologies for their precise determination.
Molecular Profile of 1-(1H-pyrazol-4-yl)piperidin-4-amine
Chemical Structure:
Table 1: Core Molecular Identifiers
| Identifier | Value |
| IUPAC Name | 1-(1H-pyrazol-4-yl)piperidin-4-amine |
| CAS Number | 1092837-23-4 |
| Molecular Formula | C₈H₁₄N₄ |
| Molecular Weight | 166.22 g/mol |
Table 2: Predicted Physicochemical Properties
| Property | Predicted Value | Significance in Drug Discovery |
| XlogP | -0.6 | Indicates the compound's lipophilicity or hydrophilicity. A negative value suggests higher water solubility. |
| Topological Polar Surface Area (TPSA) | 58.1 Ų | Reflects the surface area of polar atoms, influencing membrane permeability and oral bioavailability. |
| Hydrogen Bond Donors | 2 | The number of hydrogen atoms attached to electronegative atoms, impacting solubility and receptor binding. |
| Hydrogen Bond Acceptors | 3 | The number of electronegative atoms that can accept a hydrogen bond, influencing solubility and receptor interactions. |
| Rotatable Bonds | 1 | The number of bonds that can rotate freely, affecting conformational flexibility and binding affinity. |
Ionization Constant (pKa): The Key to Understanding pH-Dependent Behavior
The pKa of a molecule is the pH at which it exists in an equal mixture of its protonated and deprotonated forms.[6] For a molecule like 1-(1H-pyrazol-4-yl)piperidin-4-amine, which possesses both basic (piperidine and pyrazole nitrogens) and potentially acidic (pyrazole N-H) centers, understanding its pKa values is paramount. The ionization state of a drug directly influences its solubility, membrane permeability, and interaction with biological targets.[4][7]
Experimental Determination of pKa
1. Potentiometric Titration: This is a widely used and robust method for pKa determination.[8][9]
Protocol:
-
Sample Preparation: Prepare a 1-5 mM solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine in deionized water or a suitable co-solvent if solubility is limited.
-
Ionic Strength Adjustment: Add a background electrolyte (e.g., 0.15 M KCl) to maintain a constant ionic strength throughout the titration.
-
Titration: Titrate the sample solution with a standardized solution of 0.1 M HCl or 0.1 M NaOH.
-
Data Acquisition: Record the pH of the solution after each incremental addition of the titrant using a calibrated pH meter.
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region in the resulting titration curve.
Causality Behind Experimental Choices: The use of a background electrolyte minimizes changes in activity coefficients during the titration, leading to more accurate pKa determination. The choice of titrant (acid or base) depends on the expected pKa values of the compound.
2. UV-Visible Spectroscopy: This method is applicable if the protonated and deprotonated forms of the molecule have distinct UV-Vis absorption spectra.
Protocol:
-
Buffer Preparation: Prepare a series of buffers with known pH values spanning the expected pKa range.
-
Sample Preparation: Prepare solutions of 1-(1H-pyrazol-4-yl)piperidin-4-amine in each buffer at a constant concentration.
-
Spectral Acquisition: Record the UV-Vis spectrum for each solution.
-
Data Analysis: Plot the absorbance at a specific wavelength (where the difference between the two forms is maximal) against the pH. The pKa is the pH at the inflection point of the resulting sigmoidal curve.
Self-Validating System: The consistency of the isosbestic point (a wavelength at which the absorbance remains constant) across all pH values validates that only two species (protonated and deprotonated) are in equilibrium.
Caption: Workflow for pKa determination.
Lipophilicity (LogP): Balancing Solubility and Permeability
Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), is a measure of a compound's relative affinity for a lipid-like (non-polar) environment versus an aqueous (polar) environment.[5] It is a critical parameter that influences a drug's absorption, membrane permeability, and potential for off-target effects.[3]
Experimental Determination of LogP
1. Shake-Flask Method: This is the traditional and often considered the "gold standard" method for LogP determination.[10]
Protocol:
-
Solvent Preparation: Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer).
-
Sample Addition: Dissolve a known amount of 1-(1H-pyrazol-4-yl)piperidin-4-amine in one of the phases.
-
Partitioning: Mix the two phases in a separatory funnel and shake vigorously to allow the compound to partition between the two layers until equilibrium is reached.
-
Phase Separation: Allow the phases to separate completely.
-
Concentration Analysis: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).
-
LogP Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.
2. High-Performance Liquid Chromatography (HPLC): This is a faster, high-throughput method for estimating LogP.
Protocol:
-
Column and Mobile Phase: Use a reverse-phase HPLC column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).
-
Calibration: Inject a series of standard compounds with known LogP values to create a calibration curve by plotting their retention times against their LogP values.
-
Sample Analysis: Inject a solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine and record its retention time.
-
LogP Estimation: Determine the LogP of the sample by interpolating its retention time on the calibration curve.
Authoritative Grounding: The choice of standard compounds for HPLC calibration should cover a range of LogP values that bracket the expected LogP of the test compound for accurate estimation.
Caption: Workflow for LogP determination.
Aqueous Solubility: A Prerequisite for Absorption
Aqueous solubility is the maximum concentration of a substance that can dissolve in water at a given temperature and pH.[11] For orally administered drugs, adequate solubility is essential for dissolution in the gastrointestinal tract, a prerequisite for absorption.[12] Poor solubility can lead to low bioavailability and therapeutic failure.
Experimental Determination of Solubility
1. Shake-Flask Method (Thermodynamic Solubility): This method determines the equilibrium solubility of a compound.[13]
Protocol:
-
Sample Addition: Add an excess amount of solid 1-(1H-pyrazol-4-yl)piperidin-4-amine to a vial containing a known volume of aqueous buffer at a specific pH.
-
Equilibration: Agitate the suspension at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
-
Phase Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation.
-
Concentration Analysis: Determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).
Trustworthiness: Ensuring that a solid phase remains in equilibrium with the solution is crucial for obtaining a true thermodynamic solubility value. Visual inspection for the presence of excess solid is a key validation step.
2. High-Throughput Screening (HTS) Methods (Kinetic Solubility): These methods are used for rapid screening of a large number of compounds in early drug discovery.[14]
Protocol:
-
Stock Solution: Prepare a concentrated stock solution of the compound in an organic solvent (e.g., DMSO).
-
Dilution: Add a small aliquot of the stock solution to an aqueous buffer in a microplate well.
-
Precipitation Detection: Monitor for the formation of a precipitate using nephelometry (light scattering) or turbidimetry as the compound concentration increases.
-
Solubility Estimation: The concentration at which precipitation is first observed is taken as the kinetic solubility.
Expertise & Experience: While HTS methods are rapid, they often overestimate solubility compared to thermodynamic methods. The choice of method depends on the stage of drug discovery and the required accuracy.
Caption: Workflow for solubility determination.
Conclusion: An Integrated Approach to Physicochemical Profiling
The physicochemical properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine, like any drug candidate, are not independent variables but rather interconnected parameters that collectively define its drug-like potential. A comprehensive understanding of its pKa, logP, and solubility is fundamental for guiding medicinal chemistry efforts, optimizing formulation strategies, and ultimately increasing the probability of success in the arduous journey of drug development. The experimental protocols outlined in this guide provide a robust framework for the accurate and reliable characterization of these critical properties, empowering researchers to make informed decisions and accelerate the translation of promising molecules into effective therapeutics.
References
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Importance of Physicochemical Properties In Drug Discovery. (2015). Research & Reviews: A Journal of Pharmaceutical Science. [Link]
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